Cas no 7248-55-7 (1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-)
7248-55-7 structure
Product Name:1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-
CAS No:7248-55-7
MF:C30H33N3O3
MW:483.6013276577
CID:581339
PubChem ID:241228
Update Time:2025-04-19
1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-
- 2,4,6-tris[(phenylmethylamino)methyl]benzene-1,3,5-triol
- DTXSID00993307
- NSC48455
- 7248-55-7
- NSC-48455
- 2,4,6-tris[(benzylamino)methyl]benzene-1,3,5-triol
-
- Inchi: 1S/C30H33N3O3/c34-28-25(19-31-16-22-10-4-1-5-11-22)29(35)27(21-33-18-24-14-8-3-9-15-24)30(36)26(28)20-32-17-23-12-6-2-7-13-23/h1-15,31-36H,16-21H2
- InChI Key: CWCVEKYZLWDOTO-UHFFFAOYSA-N
- SMILES: OC1C(CNCC2C=CC=CC=2)=C(C(CNCC2C=CC=CC=2)=C(C=1CNCC1C=CC=CC=1)O)O
Computed Properties
- Exact Mass: 483.25239
- Monoisotopic Mass: 483.252
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 12
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 96.8Ų
Experimental Properties
- Density: 1.234
- Boiling Point: 676.1°Cat760mmHg
- Flash Point: 104°C
- Refractive Index: 1.661
- PSA: 96.78
- LogP: 5.84550
1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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